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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the

preparation of vancomycin solutions for in vitro antimicrobial susceptibility testing (AST).

Adherence to these guidelines, which are harmonized with recommendations from the Clinical

and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial

Susceptibility Testing (EUCAST), is crucial for obtaining accurate and reproducible minimum

inhibitory concentration (MIC) data.

Data Presentation: Quantitative Summary
The following tables summarize the key quantitative parameters for the preparation of

vancomycin solutions.

Table 1: Vancomycin Stock Solution Preparation
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Parameter Recommendation Notes

Vancomycin Powder

Use vancomycin hydrochloride

powder designated for

susceptibility testing.

The potency of the powder (in

µg/mg) must be known to

accurately prepare the stock

solution.

Solvent
Sterile distilled water or Sterile

Water for Injection (WFI).

Ensure the solvent is at room

temperature before use.

Stock Concentration

A high-concentration stock,

typically ≥1280 µg/mL. A

common practice is to prepare

a 10 mg/mL (10,000 µg/mL) or

50 mg/mL (50,000 µg/mL)

solution.

Preparing a high-concentration

stock minimizes the volume of

solvent added to the testing

medium, preventing significant

dilution of the broth or agar.

Reconstitution

Vials of vancomycin for

injection can be reconstituted

with Sterile Water for Injection

to a concentration of 50

mg/mL.[1]

Follow the manufacturer's

instructions for reconstitution.

Table 2: Storage and Stability of Vancomycin Solutions

Solution Type
Storage
Temperature

Duration of
Stability

Reference

Stock Solution
2°C to 8°C

(Refrigerated)
Up to 14 days [1][2]

Stock Solution ≤ -20°C (Frozen) Up to 6 months [3]

Working Solutions
2°C to 8°C

(Refrigerated)

Should be used on the

day of preparation.

General laboratory

best practice.
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These protocols provide detailed methodologies for preparing vancomycin solutions for

common in vitro susceptibility testing methods.

Protocol 1: Preparation of Vancomycin Stock Solution
(e.g., 1280 µg/mL)
Materials:

Vancomycin hydrochloride powder for susceptibility testing

Sterile distilled water or Sterile Water for Injection (WFI)

Sterile vials or tubes

Calibrated analytical balance

Sterile spatulas

Vortex mixer

Procedure:

Determine the required mass of vancomycin powder: Use the following formula, accounting

for the potency of the vancomycin powder: Mass (mg) = (Desired Concentration (µg/mL) x

Desired Volume (mL)) / Potency (µg/mg) Example: To prepare 10 mL of a 1280 µg/mL

solution using vancomycin with a potency of 950 µg/mg: Mass = (1280 µg/mL x 10 mL) /

950 µg/mg = 13.47 mg

Weigh the vancomycin powder: Aseptically weigh the calculated amount of vancomycin
powder using a calibrated analytical balance.

Dissolve the powder: Transfer the weighed powder to a sterile vial. Add a small amount of

sterile water and vortex until the powder is completely dissolved.

Adjust to the final volume: Add sterile water to reach the desired final volume (e.g., 10 mL).

Label and store: Label the vial with the antibiotic name, concentration, preparation date, and

expiration date. Store the stock solution under the appropriate conditions as specified in
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Table 2.

Protocol 2: Preparation of Working Solutions for Broth
Microdilution
This protocol describes the preparation of a range of vancomycin concentrations for

determining the Minimum Inhibitory Concentration (MIC) in a 96-well microtiter plate format.

Materials:

Vancomycin stock solution (e.g., 1280 µg/mL)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile microcentrifuge tubes or a deep-well plate for serial dilutions

Calibrated pipettes and sterile tips

96-well microtiter plates

Procedure:

Prepare an intermediate dilution: Dilute the stock solution to a convenient starting

concentration for the serial dilution series. For example, to achieve a final testing range of

0.25 to 128 µg/mL, you can prepare an intermediate solution of 256 µg/mL.

Perform serial dilutions: a. Dispense 100 µL of CAMHB into wells 2 through 12 of a row in a

microtiter plate. b. Add 200 µL of the 256 µg/mL vancomycin working solution to well 1. c.

Transfer 100 µL from well 1 to well 2. Mix by pipetting up and down. d. Continue this two-fold

serial dilution by transferring 100 µL from well 2 to well 3, and so on, until well 11. Discard

100 µL from well 11. Well 12 will serve as the growth control (no antibiotic).

Inoculation: The prepared microtiter plate is now ready for inoculation with the standardized

bacterial suspension according to CLSI or EUCAST guidelines. The final concentrations in

the wells will be halved after the addition of the inoculum.
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Protocol 3: Preparation of Vancomycin-Containing Agar
Plates for Agar Dilution
This protocol outlines the preparation of agar plates with varying concentrations of

vancomycin.

Materials:

Vancomycin stock solution (e.g., 1280 µg/mL)

Mueller-Hinton Agar (MHA)

Sterile tubes or flasks

Water bath at 45-50°C

Sterile petri dishes

Procedure:

Prepare molten agar: Prepare MHA according to the manufacturer's instructions and allow it

to cool to 45-50°C in a water bath.

Prepare antibiotic-agar mixtures: a. Label a series of sterile tubes, one for each desired final

vancomycin concentration. b. Add the appropriate volume of the vancomycin stock

solution to each tube to achieve the desired final concentration when mixed with the molten

agar. The volume of the antibiotic solution should not exceed 10% of the agar volume. For

example, to prepare a plate with 2 µg/mL of vancomycin, add a calculated amount of a

working solution to a specific volume of molten agar. A common practice is to add 1 part of a

10x antibiotic solution to 9 parts of molten agar.

Pour the plates: Add the appropriate volume of molten MHA to each tube containing the

vancomycin solution. Mix thoroughly by inverting the tube several times, avoiding the

formation of air bubbles. Pour the mixture into sterile petri dishes to a depth of 3-4 mm.

Solidify and store: Allow the agar to solidify at room temperature. The plates should be used

on the day of preparation.
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Visualization of Experimental Workflow
The following diagram illustrates the general workflow for preparing vancomycin solutions for

in vitro susceptibility testing.
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Click to download full resolution via product page

Caption: Workflow for preparing vancomycin solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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